Cas no 1247495-63-1 (1-(2-(Tert-Butyl)thiazol-5-yl)ethanone)

• Product Name: 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone
• CAS No: 1247495-63-1
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 4820413
• Update Time: 2025-05-23

1-(2-(Tert-Butyl)thiazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(tert-Butyl)thiazol-5-yl)ethanone
• 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone

• Inchi： 1S/C9H13NOS/c1-6(11)7-5-10-8(12-7)9(2,3)4/h5H,1-4H3
• InChI Key： MGVFTPKGWVWSNS-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CN=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2

Additional information on 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone

Introduction to 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone (CAS No: 1247495-63-1)

1-(2-(Tert-Butyl)thiazol-5-yl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1247495-63-1, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic ketone, featuring a thiazole core substituted with a tert-butyl group and an acetyl moiety, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The compound's unique molecular architecture positions it as a valuable scaffold for the development of novel bioactive molecules.

The thiazole ring, a five-membered aromatic structure incorporating sulfur and nitrogen atoms, is a cornerstone in drug discovery. Its presence in 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone contributes to the molecule's ability to interact with biological targets through hydrogen bonding and π-stacking interactions. The tert-butyl substituent enhances lipophilicity while modulating electronic properties, making the compound an attractive candidate for further derivatization. These features have prompted extensive exploration in both academic and industrial research settings.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive compounds derived from thiazole derivatives. Studies have demonstrated that modifications at the 5-position of the thiazole ring can significantly alter pharmacokinetic profiles and target specificity. The incorporation of an acetyl group in 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone not only introduces additional functional diversity but also facilitates further chemical transformations, such as condensation reactions or nucleophilic additions.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research suggests that thiazole derivatives exhibit neuroprotective properties by modulating enzyme activity and inhibiting oxidative stress pathways. The structural motif of 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone aligns well with this area of investigation, prompting investigations into its efficacy against neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have begun to explore its interactions with cholinesterase enzymes, which are implicated in cognitive decline.

The pharmaceutical industry has also shown interest in leveraging thiazole-based compounds for antimicrobial applications. The sulfur atom in the thiazole ring is known to disrupt bacterial cell membranes, making these derivatives effective against resistant strains. Researchers are particularly keen on identifying molecules that can complement existing antibiotics without promoting resistance. 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone, with its optimized lipophilicity and polar functional groups, represents a promising lead for developing novel antimicrobial agents.

Another emerging field where this compound has found relevance is in cancer chemoprevention. Thiazole derivatives have been linked to inhibiting tumor growth by interfering with signal transduction pathways and inducing apoptosis. The tert-butyl group in 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone may enhance tumor-specific targeting by improving membrane permeability, while the acetyl group could serve as a site for post-translational modifications that enhance bioavailability. Preliminary data indicate that analogs of this compound exhibit significant cytotoxicity against various cancer cell lines without harming healthy tissues.

The synthesis of 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone presents an intriguing challenge due to the need for precise functionalization of the thiazole core. Traditional synthetic routes involve multi-step sequences, including condensation reactions between thioamides and ketones, followed by cyclization under controlled conditions. Recent innovations in catalytic methods have enabled more efficient production, reducing reaction times and improving yields. These advancements are crucial for scaling up synthesis while maintaining high purity standards required for pharmaceutical applications.

The analytical characterization of this compound relies on a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. High-resolution NMR provides detailed insights into molecular connectivity, confirming the presence of the tert-butyl, thiazole, and acetyl groups. Mass spectrometry offers unambiguous identification through accurate mass measurement, while IR spectroscopy verifies functional group assignments through characteristic absorption peaks.

In conclusion, 1-(2-(Tert-Butyl)thiazol-5-yl)ethanone (CAS No: 1247495-63-1) stands out as a multifaceted compound with broad implications in drug discovery. Its structural features make it an excellent candidate for developing therapeutics targeting neurological disorders, infections, and cancer. Ongoing research continues to uncover new applications, driven by innovative synthetic methodologies and computational approaches. As our understanding of molecular interactions deepens, compounds like this will play an increasingly vital role in shaping future treatments across multiple therapeutic domains.